2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate

Specification

• Molecular Formula: C13H21NO4
• Molecular Weight: 255.31 g/mol
• IUPAC Name: 2-O-tert-butyl 1-O-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate
• Standard InChI: InChI=1S/C13H21NO4/c1-12(2,3)18-11(16)14-8-9-5-6-13(14,7-9)10(15)17-4/h9H,5-8H2,1-4H3
• Standard InChI Key: JOTSBALRCBEHRV-UHFFFAOYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CC2CCC1(C2)C(=O)OC

Introduction

Structural and Molecular Characteristics

Molecular Framework and Functional Groups

2-tert-Butyl 1-methyl 2-azabicyclo[2.2.1]heptane-1,2-dicarboxylate (molecular formula: C₁₃H₂₁NO₄, molecular weight: 255.31 g/mol) features a bicyclo[2.2.1]heptane skeleton with a bridgehead nitrogen atom. The tert-butyl and methyl ester groups occupy distinct positions on the bicyclic structure, contributing to steric hindrance and electronic effects that influence reactivity. The rigid bicyclic framework imposes conformational constraints, making it a valuable scaffold for designing bioactive molecules.

Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) spectroscopy and mass spectrometry are pivotal for confirming its structure. Proton NMR reveals distinct signals for the tert-butyl group (δ ~1.2 ppm) and methyl ester (δ ~3.7 ppm), while carbon NMR identifies the carbonyl carbons of the carboxylate groups (δ ~170 ppm). High-resolution mass spectrometry (HRMS) typically shows a molecular ion peak at m/z 255.31, consistent with its molecular formula.

Synthesis and Manufacturing

Chemical Reactivity and Functional Transformations

Hydrolysis and Decarboxylation

The methyl and tert-butyl ester groups exhibit differential reactivity. Under basic conditions (e.g., aqueous NaOH), the methyl ester undergoes hydrolysis to the carboxylic acid, while the tert-butyl group remains intact due to its steric bulk. Acidic conditions (e.g., HCl) promote partial decarboxylation, yielding mono-carboxylated derivatives.

Redox Reactions

Lithium aluminum hydride (LiAlH₄) reduces the carboxylate groups to primary alcohols, whereas oxidizing agents like potassium permanganate (KMnO₄) convert the bicyclic framework into diketones under vigorous conditions. Such transformations expand the compound’s utility as a synthetic building block.

Industrial and Research Applications

Pharmaceutical Intermediate

This compound serves as a key intermediate in synthesizing neuroactive agents, including analogs of epibatidine and ABT-594. Its rigid scaffold is advantageous for structure-activity relationship (SAR) studies aimed at reducing off-target effects.

Catalysis and Materials Science

In asymmetric catalysis, chiral derivatives of the azabicyclo[2.2.1]heptane framework act as ligands for transition metals, enabling enantioselective transformations such as hydrogenation and epoxidation. Additionally, its thermal stability (~200°C decomposition point) makes it suitable for high-temperature polymer applications.